Cas no 1016508-24-9 (2-Oxo-1-3-(trifluoromethoxy)phenylpyrrolidine-3-carboxylic Acid)

• Product Name: 2-Oxo-1-3-(trifluoromethoxy)phenylpyrrolidine-3-carboxylic Acid
• CAS No: 1016508-24-9
• MF: C₁₂H₁₀F₃NO₄
• MW: 289.207314014435
• CID: 5069609
• PubChem ID: 24688926
• Update Time: 2025-10-30

2-Oxo-1-3-(trifluoromethoxy)phenylpyrrolidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-1-[3-(trifluoromethoxy)phenyl]pyrrolidine-3-carboxylic acid
• Z398557214
• AKOS000169320
• Z285922014
• C12H10F3NO4
• EN300-39368
• AKOS016902885
• 2-oxo-1-[3-(trifluoromethoxy)phenyl]pyrrolidine-3-carboxylicacid
• SCHEMBL9273396
• 1016508-24-9
• AB01007437-01
• 2-Oxo-1-3-(trifluoromethoxy)phenylpyrrolidine-3-carboxylic Acid

• Inchi： 1S/C12H10F3NO4/c13-12(14,15)20-8-3-1-2-7(6-8)16-5-4-9(10(16)17)11(18)19/h1-3,6,9H,4-5H2,(H,18,19)
• InChI Key： WGFXQNVVZIGPMB-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)N1C(C(C(=O)O)CC1)=O)(F)F

Computed Properties

• Exact Mass: 289.05619229g/mol
• Monoisotopic Mass: 289.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 485.3±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-Oxo-1-3-(trifluoromethoxy)phenylpyrrolidine-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-Oxo-1-3-(trifluoromethoxy)phenylpyrrolidine-3-carboxylic Acid

Introduction to 2-Oxo-1-3-(trifluoromethoxy)phenylpyrrolidine-3-carboxylic Acid (CAS No. 1016508-24-9)

2-Oxo-1-3-(trifluoromethoxy)phenylpyrrolidine-3-carboxylic Acid (CAS No. 1016508-24-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrrolidine ring, a trifluoromethoxy group, and a carboxylic acid moiety. These structural elements contribute to its potential biological activities and make it an interesting candidate for various therapeutic applications.

The trifluoromethoxy group is particularly noteworthy due to its influence on the compound's physicochemical properties and biological activity. Fluorine atoms are known for their strong electron-withdrawing effect, which can significantly alter the electronic distribution within the molecule. This, in turn, can affect the compound's reactivity, solubility, and binding affinity to biological targets. Recent studies have shown that compounds containing trifluoromethoxy groups often exhibit enhanced potency and selectivity in various biological assays.

The pyrrolidine ring is another key structural feature of 2-Oxo-1-3-(trifluoromethoxy)phenylpyrrolidine-3-carboxylic Acid. Pyrrolidines are five-membered heterocyclic compounds that are widely used in the design of bioactive molecules due to their conformational flexibility and ability to form hydrogen bonds. The presence of a pyrrolidine ring can enhance the compound's ability to interact with specific protein targets, making it a valuable scaffold in drug discovery.

The carboxylic acid moiety in 2-Oxo-1-3-(trifluoromethoxy)phenylpyrrolidine-3-carboxylic Acid plays a crucial role in its pharmacological properties. Carboxylic acids are known for their ability to form salts with various cations, which can improve the compound's solubility and bioavailability. Additionally, the carboxylic acid group can participate in hydrogen bonding interactions with biological targets, contributing to the compound's binding affinity and selectivity.

Recent research has focused on the potential therapeutic applications of 2-Oxo-1-3-(trifluoromethoxy)phenylpyrrolidine-3-carboxylic Acid. Studies have shown that this compound exhibits promising activity against various diseases, including cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-Oxo-1-3-(trifluoromethoxy)phenylpyrrolidine-3-carboxylic Acid has potent antiproliferative effects on human cancer cell lines, suggesting its potential as an anticancer agent.

In another study, researchers investigated the neuroprotective effects of 2-Oxo-1-3-(trifluoromethoxy)phenylpyrrolidine-3-carboxylic Acid in animal models of Parkinson's disease. The results showed that this compound was able to reduce oxidative stress and protect dopaminergic neurons from degeneration, highlighting its potential as a neuroprotective agent.

The synthesis of 2-Oxo-1-3-(trifluoromethoxy)phenylpyrrolidine-3-carboxylic Acid has been extensively studied, with several efficient synthetic routes reported in the literature. One common approach involves the condensation of a suitable pyrrolidine derivative with an appropriate carboxylic acid or ester, followed by oxidation to form the final product. These synthetic methods have been optimized to improve yield and purity, making it feasible for large-scale production.

In conclusion, 2-Oxo-1-3-(trifluoromethoxy)phenylpyrrolidine-3-carboxylic Acid (CAS No. 1016508-24-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, including the trifluoromethoxy group, pyrrolidine ring, and carboxylic acid moiety, contribute to its favorable pharmacological properties. Ongoing research continues to explore its potential as an anticancer agent and neuroprotective agent, making it an exciting area of study in medicinal chemistry and pharmaceutical research.